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Compound of Interest

Compound Name: Prolintane Hydrochloride

Cat. No.: B127742

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prolintane hydrochloride is a psychoactive compound that has been the subject of scientific
interest due to its stimulant properties.[1][2] Developed in the 1950s, it is classified as a
norepinephrine-dopamine reuptake inhibitor (NDRI), placing it in a class of compounds known
for their effects on the central nervous system.[1][2] Structurally, it is a phenylalkylpyrrolidine
derivative, sharing similarities with other stimulants like pyrovalerone.[3] This technical guide
provides a comprehensive overview of the chemical structure, properties, pharmacology, and
analytical methodologies related to Prolintane Hydrochloride for research purposes.

Chemical Structure and Properties

Prolintane hydrochloride is the hydrochloride salt of prolintane. Its chemical and physical
properties are summarized below.
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Property Value Source

) 1-(1-phenylpentan-2-
Chemical Name o ) [1]
yl)pyrrolidine;hydrochloride

Molecular Formula C15H24CIN [1]

Molecular Weight 253.81 g/mol [1114]
Appearance Solid [2]

Melting Point 133-134 °C [5]

Predicted pKa 10.46 Predicted value
Predicted logP 3.99-4.39 Predicted value
Solubility Soluble in DMSO [4]

Note: Experimental pKa and logP values are not readily available in the cited literature. The
provided values are based on computational predictions.

Pharmacology
Mechanism of Action

Prolintane hydrochloride functions as a norepinephrine-dopamine reuptake inhibitor (NDRI).
[1][2] It binds to the dopamine transporter (DAT) and the norepinephrine transporter (NET),
blocking the reuptake of dopamine and norepinephrine from the synaptic cleft into the
presynaptic neuron. This leads to an increased concentration of these neurotransmitters in the
synapse, enhancing dopaminergic and noradrenergic neurotransmission.[6] This mechanism of
action is responsible for its stimulant effects on the central nervous system.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Prolintane Hydrochloride | C15H24CIN | CID 14591 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. Prolintane | C15H23N | CID 14592 - PubChem [pubchem.ncbi.nim.nih.gov]
o 3. a-Pyrrolidinopentiophenone - Wikipedia [en.wikipedia.org]

e 4. medkoo.com [medkoo.com]

o 5. researchgate.net [researchgate.net]

e 6. The abuse potential of prolintane in rodents: Behavioral pharmacology approaches -
PubMed [pubmed.ncbi.nlm.nih.gov]

e 7. glpbio.com [glpbio.com]
e 8. caymanchem.com [caymanchem.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Prolintane
Hydrochloride for Research Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127742#chemical-structure-and-properties-of-
prolintane-hydrochloride-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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